Cas no 1804561-13-4 (2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine)
2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H5BrF4N2O/c8-3-2-14-4(1-13)6(5(3)9)15-7(10,11)12/h2H,1,13H2
- InChI Key: ZUDLMJZLMHBLAO-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(CN)C(=C1F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 216
- XLogP3: 1.7
- Topological Polar Surface Area: 48.1
2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022003728-500mg |
2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine |
1804561-13-4 | 97% | 500mg |
$931.00 | 2022-04-02 | |
| Alichem | A022003728-1g |
2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine |
1804561-13-4 | 97% | 1g |
$1,612.80 | 2022-04-02 |
2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
Additional information on 2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine
Comprehensive Overview of 2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1804561-13-4)
2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804561-13-4, has garnered attention due to its unique structural features, including a trifluoromethoxy group, bromine substitution, and an aminomethyl functional group. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics.
The molecular structure of 2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine combines multiple halogen atoms, which enhance its bioavailability and binding affinity to biological targets. The presence of a fluoro substituent and a trifluoromethoxy group is particularly noteworthy, as these moieties are often associated with improved metabolic stability and lipophilicity in drug candidates. This makes the compound a valuable intermediate for synthesizing next-generation pharmaceuticals targeting diseases such as cancer and neurological disorders.
In recent years, the demand for halogenated pyridine derivatives like 2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine has surged, driven by advancements in precision medicine and structure-activity relationship (SAR) studies. The compound’s CAS number 1804561-13-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry optimization. Additionally, its potential role in agrochemical formulations has sparked interest, particularly in the development of environmentally friendly pesticides with reduced off-target effects.
From a synthetic chemistry perspective, 2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine presents intriguing challenges and opportunities. The incorporation of multiple halogens and an aminomethyl side chain requires precise regioselective functionalization, making it a subject of interest in catalysis research and green chemistry. Researchers are exploring novel cross-coupling reactions and protecting group strategies to optimize its synthesis, reducing waste and improving yields.
The compound’s physicochemical properties, such as its logP value and hydrogen bonding capacity, are critical for its application in drug design. Computational modeling studies have highlighted its potential as a scaffold for fragment-based drug discovery, particularly in targeting protein-protein interactions. These insights align with current trends in AI-driven drug development, where small-molecule libraries enriched with halogenated compounds are prioritized for virtual screening.
In conclusion, 2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1804561-13-4) represents a versatile and scientifically significant compound. Its multifaceted applications in pharmaceutical research, agrochemical innovation, and methodology development underscore its importance in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and sustainable agriculture.
1804561-13-4 (2-(Aminomethyl)-5-bromo-4-fluoro-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)